1-(2-(2,3-Dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(2,3-dimethoxyphenyl)urea

• IUPAC Name: 1-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2,3-dimethoxyphenyl)urea
• InChI: InChI=1S/C19H22N2O5/c1-24-17-5-3-4-14(18(17)25-2)21-19(23)20-11-15(22)12-6-7-16-13(10-12)8-9-26-16/h3-7,10,15,22H,8-9,11H2,1-2H3,(H2,20,21,23)
• InChI Key: CHDNMHGDQNCYTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)NCC(C2=CC3=C(C=C2)OCC3)O
• Molecular Formula: C19H22N2O5
• Molecular Weight: 358.4 g/mol

Description

1-(2-(2,3-Dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(2,3-dimethoxyphenyl)urea, also known as DBU, is a synthetic compound that has gained significant attention in the scientific community for its potential applications in various fields, including medicine and pharmacology.

Scientific Research Applications

Synthesis and Structural Characterization

Synthesis and Biological Activity

Novel urea derivatives, including molecules structurally related to the specified compound, have been synthesized and shown to possess promising antitumor activities. These compounds were characterized using techniques like 1H NMR and single crystal X-ray diffraction analysis (Ling et al., 2008).

Crystal Structure Analysis

Detailed structural analysis of related compounds has been conducted, revealing insights into their molecular configurations and the interactions stabilizing their structures in crystals (Choi et al., 2010).

Bioactivity and Application

Antitumor and Antiangiogenic Activities

Certain urea derivatives exhibit potent antitumor and antiangiogenic activities, highlighting their potential as therapeutic agents. For example, dual inhibitors of the fibroblast growth factor receptor-1 and vascular endothelial growth factor receptor-2 tyrosine kinases have been identified, offering a promising approach for cancer therapy (Thompson et al., 2005).

Antimicrobial Properties

Photochemically synthesized dihydrobenzofurans, including molecules similar to the specified compound, showed moderate activity against both Gram-positive and Gram-negative bacteria, suggesting their potential utility in developing new antimicrobial agents (Ravi et al., 2012).

Molecular Rearrangements and New Derivatives

Novel Indole and Imidazolinone Derivatives

Studies have explored the molecular rearrangement of urea derivatives, leading to the discovery of new indole and imidazolinone derivatives with potential pharmacological applications (Klásek et al., 2007).

Synthesis of Complex Urea Derivatives

Research has also focused on synthesizing complex urea derivatives, such as those incorporating dihydrobenzofuran and cyclopropachromene motifs, which are characterized using advanced techniques like NMR and MS, and evaluated for their crystal structures (Chen et al., 2012).